2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(but-2-ynylamino)-4-methylbenzoic acid
• InChI: InChI=1S/C12H13NO2/c1-3-4-7-13-11-8-9(2)5-6-10(11)12(14)15/h5-6,8,13H,7H2,1-2H3,(H,14,15)
• InChI Key: LOXPKSDRNRWJSR-UHFFFAOYSA-N
• Canonical SMILES: CC#CCNC1=C(C=CC(=C1)C)C(=O)O

Description

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid is an organic compound with the molecular formula C12H13NO2 It is a derivative of benzoic acid, where the amino group is substituted with a but-2-yn-1-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid typically involves the reaction of 4-methylbenzoic acid with but-2-yn-1-amine. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the process. The specific reaction conditions, such as temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process would include steps such as mixing, heating, and purification to ensure the compound meets the required specifications for its intended use.

Chemical Reactions Analysis

Types of Reactions

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The amino and carboxyl groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and solvent, are optimized based on the specific reaction being carried out.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield different carboxylic acid derivatives, while substitution reactions can produce a variety of amino acid derivatives.

Scientific Research Applications

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-[(Prop-2-yn-1-yl)amino]acetic acid
• 4-(4-(Prop-2-yn-1-yloxy)benzoyl)benzoic acid
• tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate

Uniqueness

2-[(But-2-yn-1-yl)amino]-4-methylbenzoic acid is unique due to its specific substitution pattern on the benzoic acid core. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.